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Cat. No.: B15191866 Get Quote

An In-depth Technical Guide to the Stability and Degradation of Ceftaroline

Disclaimer: The majority of publicly available stability data for ceftaroline pertains to its prodrug,

ceftaroline fosamil. This guide synthesizes that information to discuss the intrinsic stability and

degradation of the active ceftaroline molecule (referred to as ceftaroline anhydrous base or

ceftaroline free base). The degradation of ceftaroline fosamil primarily involves the

dephosphorylation to active ceftaroline, which can then undergo further degradation.

Introduction to Ceftaroline Stability
Ceftaroline is a fifth-generation cephalosporin antibiotic with potent activity against a broad

spectrum of bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).[1] In its

commercially available form, it is supplied as ceftaroline fosamil, a water-soluble N-

phosphonoamino prodrug.[2] Upon administration, plasma phosphatases rapidly convert

ceftaroline fosamil into the bioactive ceftaroline.[2][3] Understanding the stability and

degradation profile of the active ceftaroline molecule is crucial for formulation development,

manufacturing, and ensuring therapeutic efficacy and safety.

The stability of cephalosporins, including ceftaroline, is influenced by several factors such as

pH, temperature, light, and the presence of oxidizing agents. The most common degradation

pathway for β-lactam antibiotics is the hydrolysis of the β-lactam ring, which renders the

molecule inactive.
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Degradation Pathways and Products
Forced degradation studies on ceftaroline fosamil provide insight into the degradation

pathways of the active ceftaroline moiety. The primary degradation products identified in these

studies often result from the hydrolysis of the β-lactam ring and modifications to the side

chains.

Key Degradation Products
While specific degradation studies on ceftaroline anhydrous base are not extensively

available, mass spectrometry analyses from forced degradation studies of ceftaroline fosamil

have identified several degradation products.[4] The formation of these products suggests the

intrinsic reactivity of the ceftaroline molecule.

Reported m/z
Potential Structural

Modification
Stress Condition

622
Open β-lactam ring of

ceftaroline

Hydrolytic (Acidic, Basic),

Thermal

483
Further fragmentation post-β-

lactam cleavage
Thermal

442 Side-chain modifications Thermal

337
Smaller fragments of the

molecule
Thermal

303
Smaller fragments of the

molecule
Thermal

Note: The m/z values are derived from studies on ceftaroline fosamil, and some may represent

fragments of the prodrug or its degradants.[4]

Visualizing Degradation Pathways
The following diagram illustrates a probable degradation pathway for ceftaroline, focusing on

the hydrolysis of the β-lactam ring, a critical step in its inactivation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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